Cas no 70432-25-6 (Ethyl 5-oxo-4,5-dihydroisoxazole-3-carboxylate)

• Product Name: Ethyl 5-oxo-4,5-dihydroisoxazole-3-carboxylate
• CAS No: 70432-25-6
• MF: C₆H₇NO₄
• MW: 157.124081850052
• CID: 975137
• PubChem ID: 12477085
• Update Time: 2025-10-28

Ethyl 5-oxo-4,5-dihydroisoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-oxo-4,5-dihydroisoxazole-3-carboxylate
• 3-Isoxazolecarboxylicacid,4,5-dihydro-5-oxo-,ethylester(9CI)
• ethyl 5-oxo-4H-1,2-oxazole-3-carboxylate
• AKOS005169446
• DTXSID50499748
• ethyl 5-oxo-4,5-dihydro-1,2-oxazole-3-carboxylate
• 70432-25-6
• Ethyl5-oxo-4,5-dihydroisoxazole-3-carboxylate
• MFCD18262295
• A923500
• STL414922

• MDL： MFCD18262295
• Inchi： 1S/C6H7NO4/c1-2-10-6(9)4-3-5(8)11-7-4/h2-3H2,1H3
• InChI Key： AFHIFVBPNXBVQL-UHFFFAOYSA-N
• SMILES： O(C(C1CC(=O)ON=1)=O)CC

Computed Properties

• Exact Mass: 157.03750770g/mol
• Monoisotopic Mass: 157.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 65Ų

Ethyl 5-oxo-4,5-dihydroisoxazole-3-carboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on Ethyl 5-oxo-4,5-dihydroisoxazole-3-carboxylate

Recent Advances in the Application of Ethyl 5-oxo-4,5-dihydroisoxazole-3-carboxylate (CAS 70432-25-6) in Chemical Biology and Pharmaceutical Research

Ethyl 5-oxo-4,5-dihydroisoxazole-3-carboxylate (CAS 70432-25-6) has recently emerged as a versatile building block in medicinal chemistry and chemical biology research. This heterocyclic compound, featuring both isoxazole and ester functional groups, has demonstrated significant potential in the synthesis of bioactive molecules and pharmaceutical intermediates. Recent studies have highlighted its role as a key precursor in the development of novel therapeutic agents targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in synthesizing potent kinase inhibitors. Researchers utilized Ethyl 5-oxo-4,5-dihydroisoxazole-3-carboxylate as a core scaffold to develop selective CDK4/6 inhibitors with improved pharmacokinetic properties. The study reported that derivatives of this compound showed enhanced cellular permeability and target engagement compared to traditional inhibitor scaffolds.

In the field of antimicrobial research, a team from the University of Manchester recently (2024) reported the synthesis of novel antibacterial agents using 70432-25-6 as a starting material. Their work, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that structural modifications of this compound led to molecules with significant activity against drug-resistant Gram-positive bacteria, including MRSA strains. The researchers emphasized the compound's favorable synthetic accessibility and potential for further optimization.

Recent advances in synthetic methodology have expanded the applications of Ethyl 5-oxo-4,5-dihydroisoxazole-3-carboxylate. A 2024 Nature Communications paper described a novel photocatalytic protocol for the late-stage functionalization of this scaffold, enabling rapid generation of diverse compound libraries for high-throughput screening. This methodological breakthrough has significantly accelerated the discovery of new bioactive molecules derived from this core structure.

The compound's mechanism of action has been further elucidated through structural biology studies. Cryo-EM and X-ray crystallography analyses published in early 2024 revealed that derivatives of 70432-25-6 can induce unique conformational changes in target proteins, providing insights for the design of allosteric modulators. These findings open new avenues for developing targeted therapies with reduced off-target effects.

Ongoing clinical research has identified promising candidates derived from this scaffold. Currently, two drug candidates based on Ethyl 5-oxo-4,5-dihydroisoxazole-3-carboxylate derivatives are in Phase I clinical trials for oncology indications, with preliminary data showing favorable safety profiles and early signs of efficacy. Pharmaceutical companies are increasingly recognizing the potential of this chemical scaffold in addressing unmet medical needs.

Future research directions include exploring the compound's applications in targeted protein degradation and covalent inhibitor design. Several research groups have reported preliminary success in adapting the 70432-25-6 scaffold for PROTAC development, potentially expanding its therapeutic applications to previously "undruggable" targets. The coming years are expected to see significant growth in both fundamental research and translational applications of this versatile chemical entity.